Cas no 78553-23-8 (Fmoc-asp(otbu)-osu)

• Product Name: Fmoc-asp(otbu)-osu
• CAS No: 78553-23-8
• MF: C₂₇H₂₈N₂O₈
• MW: 508.519827842712
• MDL: MFCD00057809
• CID: 553341
• PubChem ID: 57650957
• Update Time: 2025-05-20

Fmoc-asp(otbu)-osu Chemical and Physical Properties

Names and Identifiers

• (S)-4-tert-Butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)succinate
• 4-O-tert-butyl 1-O-(2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanedioate
• Fmoc-Asp(OBut)-OSu
• Fmoc-L-Asp(tBu)-OSu
• Fmoc-l-Aspartic Acid 4-Tert-Butyl 1-(Hydroxysuccinimide) Ester
• L-Aspartic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyr...
• L-Aspartic acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(1,1-dimethylethyl)1-(2,5-dioxo-1-pyrrolidinyl) ester
• Fmoc-Asp(OtBu)-Osu
• AmbotzFAA6250
• E70489
• A865019
• (S)-4-tert-butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-((
• (S)-4-tert-butyl 1-(2,5-dioxopy
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-aspartic acid beta-t-butyl ester alpha-N-Hydroxysuccinimidyl ester (Fmoc-L-Asp(tBu)-OSu)
• AKOS016008329
• 78553-23-8
• HY-137950
• 1-tert-butyl 2,5-dioxopyrrolidin-1-yl (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanedioate
• MFCD00057809
• AS-57085
• CS-0143199
• DTXSID20447059
• Fmoc-L-Asp(OtBu)-OSu
• (S)-4-tert-butyl 1-(2,5-dioxopyrrolidin-1-yl) 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)succinate
• 1-TERT-BUTYL 2,5-DIOXOPYRROLIDIN-1-YL (3S)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANEDIOATE
• DA-63509
• Fmoc-asp(otbu)-osu

• MDL： MFCD00057809
• Inchi： 1S/C27H28N2O8/c1-27(2,3)36-24(32)14-21(25(33)37-29-22(30)12-13-23(29)31)28-26(34)35-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,28,34)/t21-/m0/s1
• InChI Key： OCCFRTKCROFJLW-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(=O)ON1C(CCC1=O)=O)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 508.18500
• Monoisotopic Mass: 508.18456586 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 508.5
• XLogP3: 2.9
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-132 °C
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 128.31000
• LogP: 3.56150
• Optical Activity: [α]20/D −31±1°, c = 1% in DMF

Fmoc-asp(otbu)-osu Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S; S10; S21
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-asp(otbu)-osu

Fmoc-Asp(OTBu)-OSU: A Comprehensive Overview

Fmoc-Asp(OTBu)-OSU, with the CAS registry number 78553-23-8, is a significant compound in the field of organic chemistry and peptide synthesis. This compound is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a key reagent in the protection and activation of amino acids. The name Fmoc-Asp(OTBu)-OSU itself is a combination of several functional groups, each contributing to its unique chemical properties and applications.

The Fmoc (9-fluorenylmethyloxycarbonyl) group is a well-known protecting group for amino acids, particularly in peptide synthesis. It is valued for its stability under basic conditions and its ability to be selectively removed under acidic conditions, such as those involving trifluoroacetic acid (TFA). The Asp(OTBu) portion refers to aspartic acid with an tert-butoxycarbonyl (Boc) protecting group on its carboxylate side chain. This arrangement ensures that the amino acid remains inert during the synthesis process until specifically activated.

The OSU group, which stands for oxyma-succinimide urea, is a mixed carbonate anhydride that plays a crucial role in peptide coupling reactions. It acts as an activating agent, facilitating the formation of peptide bonds between amino acids. The combination of Fmoc, Asp(OTBu), and OSU in this compound makes it highly versatile and efficient in modern peptide synthesis workflows.

Recent advancements in peptide synthesis have further highlighted the importance of Fmoc-Asp(OTBu)-OSU in producing high-quality peptides with minimal side reactions. Researchers have explored the use of this compound in conjunction with other protecting groups and activation strategies to optimize reaction conditions. For instance, studies have shown that the use of Fmoc-Asp(OTBu)-OSU can significantly improve the yield and purity of synthesized peptides, particularly in complex sequences.

In addition to its role in peptide synthesis, Fmoc-Asp(OTBu)-OSU has also found applications in other areas of organic chemistry. Its ability to act as a coupling agent makes it valuable in the synthesis of various bioactive molecules and pharmaceutical intermediates. Recent research has focused on enhancing the stability and reactivity of this compound through modifications to its structure or reaction conditions.

From a structural standpoint, Fmoc-Asp(OTBu)-OSU consists of a fluorenyl core linked to an oxycarbonyl group, which is further connected to the aspartic acid moiety. The tert-butoxycarbonyl group on the aspartic acid side chain ensures that the compound remains stable during storage and handling. The OSU group introduces reactivity by forming an active intermediate that facilitates peptide bond formation.

The synthesis of Fmoc-Asp(OTBu)-OSU typically involves multi-step reactions starting from fluorene derivatives and progressing through various protection and activation steps. Researchers have developed efficient synthetic routes that minimize by-products and maximize yield. These methods often incorporate modern techniques such as microwave-assisted synthesis or continuous flow chemistry to enhance reaction efficiency.

Looking ahead, the continued development of Fmoc-Asp(OTBu)-OSU and similar compounds will likely focus on improving their compatibility with emerging synthetic methodologies. For example, there is growing interest in using these reagents in tandem with green chemistry principles to reduce waste and environmental impact. Additionally, advancements in computational chemistry are enabling better understanding of the reaction mechanisms involving Fmoc-Asp(OTBu)-OSU, leading to more precise control over reaction outcomes.

In conclusion, Fmoc-Asp(OTBu)-OSU (CAS 78553-23-8) is a pivotal compound in contemporary organic chemistry and peptide synthesis. Its unique combination of functional groups makes it indispensable for producing high-quality peptides and other bioactive molecules. As research continues to uncover new applications and optimizations for this compound, its role in advancing chemical science will undoubtedly remain significant.